Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C15H17N3O2 B8457271 4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, N-cyclopentyl-8-methyl-4-oxo- CAS No. 125055-80-3

4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, N-cyclopentyl-8-methyl-4-oxo-

Cat. No. B8457271
CAS RN: 125055-80-3
M. Wt: 271.31 g/mol
InChI Key: RMDBYIGTIPXPOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US05387588

Procedure details

A mixture containing 1.22 g (0.006 mol) of 8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid and 0.84 ml (0.006 mol) of triethylamine in 40 ml of chloroform is cooled below -10° C. by ice-salt. A solution of 0.46 ml (0.006 mol) of methyl chloroformate in 3 ml of chloroform is dropped to the above mixture at -15° C. during 10 minutes. After stirring for 5 minutes, 0.56 g (0.0066 mol) of cyclopentylamine dissolved in 6 ml of chloroform is dropped to the above solution. The reaction mixture is stirred at -10° C. for 1 hour, then allowed to stand overnight under cooling by ice. For working up, the reaction mixture is washed 3 times with 15 ml of 5% sodium hydrogen carbonate solution each, then 3 times with 15 ml of water each. The organic phase is dried over anhydrous sodium sulfate, filtered and evaporated to yield 0.9 g (55%) of the named compound as a crystalline substance after recrystallization from ethanol, m.p.: 220°-222° C.
Name
8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid
Quantity
1.22 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
0.84 mL
Type
reactant
Reaction Step One
Name
chloroform
Quantity
40 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice-salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
methyl chloroformate
Quantity
0.46 mL
Type
reactant
Reaction Step Three
Name
chloroform
Quantity
3 mL
Type
solvent
Reaction Step Three
Name
cyclopentylamine
Quantity
0.56 g
Type
reactant
Reaction Step Four
Name
chloroform
Quantity
6 mL
Type
solvent
Reaction Step Four
Name
named compound
Yield
55%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:15]=[CH:14][N:5]2[C:6](=[O:13])[C:7]([C:10]([OH:12])=O)=[CH:8][N:9]=[C:4]2[CH:3]=1.C(N(CC)CC)C.ClC(OC)=O.[CH:28]1([NH2:33])[CH2:32][CH2:31][CH2:30][CH2:29]1>C(Cl)(Cl)Cl>[CH:28]1([NH:33][C:10]([C:7]2[C:6](=[O:13])[N:5]3[CH:14]=[CH:15][C:2]([CH3:1])=[CH:3][C:4]3=[N:9][CH:8]=2)=[O:12])[CH2:32][CH2:31][CH2:30][CH2:29]1

Inputs

Step One
Name
8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid
Quantity
1.22 g
Type
reactant
Smiles
CC1=CC=2N(C(C(=CN2)C(=O)O)=O)C=C1
Name
triethylamine
Quantity
0.84 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
chloroform
Quantity
40 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Step Two
[Compound]
Name
ice-salt
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
methyl chloroformate
Quantity
0.46 mL
Type
reactant
Smiles
ClC(=O)OC
Name
chloroform
Quantity
3 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Step Four
Name
cyclopentylamine
Quantity
0.56 g
Type
reactant
Smiles
C1(CCCC1)N
Name
chloroform
Quantity
6 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl

Conditions

Stirring
Type
CUSTOM
Details
After stirring for 5 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
is dropped to the above solution
STIRRING
Type
STIRRING
Details
The reaction mixture is stirred at -10° C. for 1 hour
Duration
1 h
WAIT
Type
WAIT
Details
to stand overnight
Duration
8 (± 8) h
TEMPERATURE
Type
TEMPERATURE
Details
under cooling by ice
WASH
Type
WASH
Details
the reaction mixture is washed 3 times with 15 ml of 5% sodium hydrogen carbonate solution each, then 3 times with 15 ml of water each
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase is dried over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 5 min
Name
named compound
Type
product
Smiles
C1(CCCC1)NC(=O)C1=CN=C2N(C1=O)C=CC(=C2)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.9 g
YIELD: PERCENTYIELD 55%
YIELD: CALCULATEDPERCENTYIELD 55.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.